Cas no 946302-43-8 (N-(2,5-dimethylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2,5-dimethylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946302-43-8
• MF: C₂₂H₂₂N₂O₂
• MW: 346.422285556793
• CID: 5504274
• Update Time: 2025-10-28

N-(2,5-dimethylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-1-[(2-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(2,5-dimethylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C22H22N2O2/c1-15-10-11-17(3)20(13-15)23-21(25)19-9-6-12-24(22(19)26)14-18-8-5-4-7-16(18)2/h4-13H,14H2,1-3H3,(H,23,25)
• InChI Key： GAUHOZYBYNQSGN-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2C)C=CC=C1C(NC1=CC(C)=CC=C1C)=O

Additional information on N-(2,5-dimethylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(2,5-Dimethylphenyl)-1-(2-Methylphenyl)methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 946302-43-8, commonly referred to as N-(2,5-dimethylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its contribution to the understanding of complex chemical interactions.

The molecular structure of N-(2,5-dimethylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is characterized by a combination of aromatic rings and functional groups that confer it with versatile reactivity. The presence of the 1,2-dihydropyridine ring system is particularly noteworthy, as it has been linked to various biological activities and catalytic properties. Researchers have explored its potential as a precursor for synthesizing advanced polymers and as a building block in the creation of bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. For instance, studies have demonstrated the use of palladium-catalyzed coupling reactions to construct the key aromatic frameworks. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-tech applications.

In terms of applications, N-(2,5-dimethylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

One of the most exciting developments involving this compound is its role in drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents. Its structural flexibility allows for modifications that could enhance bioavailability and target specificity, making it a valuable asset in medicinal chemistry.

Moreover, recent studies have delved into the environmental impact of this compound. Efforts are being made to assess its biodegradability and potential toxicity to ensure that its use aligns with sustainable practices. These investigations are crucial for determining its long-term viability in commercial applications.

In conclusion, N-(2,5-dimethylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide stands out as a compound with immense potential across multiple disciplines. Its unique chemical properties and versatility make it a subject of ongoing research interest. As advancements in synthetic methods and application development continue to unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.